Cas no 1334030-63-5 (N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide)

• Product Name: N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide
• CAS No: 1334030-63-5
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5901562
• PubChem ID: 53602333
• Update Time: 2025-06-13

N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26602201
• N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide
• Z1168419307
• (E)-N-[(5-methylimidazo[1,2-a]pyridin-2-yl)methyl]-2-phenylethenesulfonamide
• 1334030-63-5

• Inchi： 1S/C17H17N3O2S/c1-14-6-5-9-17-19-16(13-20(14)17)12-18-23(21,22)11-10-15-7-3-2-4-8-15/h2-11,13,18H,12H2,1H3/b11-10+
• InChI Key： RKPBJCDJWGTTPG-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCC1=CN2C(C)=CC=CC2=N1)(=O)=O

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Additional information on N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide

Comprehensive Overview of N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide (CAS No. 1334030-63-5)

The compound N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide (CAS No. 1334030-63-5) is a sulfonamide-derived small molecule with a unique imidazo[1,2-a]pyridine core. Its structural complexity and functional groups make it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting protein-protein interactions (PPIs) and modulating enzyme activity, which aligns with current trends in precision medicine and targeted therapies.

In recent years, the imidazo[1,2-a]pyridine scaffold has gained attention due to its prevalence in FDA-approved drugs and clinical candidates. The addition of a sulfonamide moiety in N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide enhances its bioavailability and binding affinity, making it a promising candidate for further optimization. This compound’s structure-activity relationship (SAR) is a hot topic in computational chemistry forums, where researchers debate its potential as a kinase inhibitor or GPCR modulator.

The phenyl and ethene components of this molecule contribute to its lipophilicity, a critical factor in blood-brain barrier penetration—a key consideration in neuropharmacology research. With the growing demand for central nervous system (CNS)-active compounds, 1334030-63-5 has been included in several high-throughput screening (HTS) libraries. Its synthetic accessibility also makes it a favorite among organic chemists exploring click chemistry and late-stage functionalization techniques.

From a drug development perspective, the 5-methylimidazo[1,2-a]pyridine subunit is known to improve metabolic stability, addressing one of the major challenges in small-molecule therapeutics. This feature, combined with the sulfonamide group’s ability to form hydrogen bonds, positions N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide as a versatile scaffold for fragment-based drug design (FBDD). Discussions on platforms like ResearchGate often highlight its potential in cancer immunotherapy and inflammatory diseases.

In the context of green chemistry, the synthesis of 1334030-63-5 has been optimized to reduce hazardous waste, aligning with the 12 Principles of Green Chemistry. This aligns with the pharmaceutical industry’s shift toward sustainable synthesis methods, a topic frequently searched in ACS Publications and SciFinder. The compound’s patent landscape is another area of interest, with queries about its IP status appearing in Google Scholar and WIPO databases.

For laboratory use, N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide is typically handled under standard chemical hygiene protocols. Its physicochemical properties, such as logP and aqueous solubility, are frequently analyzed using LC-MS and NMR techniques—common keywords in analytical chemistry searches. The compound’s stability under physiological conditions is also a recurring theme in ADME studies.

As the scientific community explores AI-driven drug discovery, compounds like 1334030-63-5 are increasingly used to train machine learning models for molecular property prediction. This intersection of cheminformatics and deep learning is a trending topic on PubMed and arXiv. The compound’s 3D conformation and electrostatic potential maps are often cited in discussions about molecular docking accuracy.

In summary, N-({5-methylimidazo[1,2-a]pyridin-2-yl}methyl)-2-phenylethene-1-sulfonamide represents a compelling case study in modern pharmaceutical research. Its multifaceted applications—from hit-to-lead optimization to chemical biology probes—ensure its relevance in both academic and industrial settings. With ongoing studies investigating its polypharmacology potential, this compound continues to spark innovation across life sciences disciplines.